Cas no 1248382-00-4 (5-amino-2-(dimethyl-4H-1,2,4-triazol-3-yl)phenol)

• Product Name: 5-amino-2-(dimethyl-4H-1,2,4-triazol-3-yl)phenol
• CAS No: 1248382-00-4
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6444715
• PubChem ID: 136073553
• Update Time: 2025-06-08

5-amino-2-(dimethyl-4H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(dimethyl-4H-1,2,4-triazol-3-yl)phenol
• Phenol, 5-amino-2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)-
• 5-Amino-2-(4,5-dimethyl-4h-1,2,4-triazol-3-yl)phenol

• Inchi： 1S/C10H12N4O/c1-6-12-13-10(14(6)2)8-4-3-7(11)5-9(8)15/h3-5,15H,11H2,1-2H3
• InChI Key： KNNRNEAGLHMSNF-UHFFFAOYSA-N
• SMILES： C1(O)=CC(N)=CC=C1C1N(C)C(C)=NN=1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 463.0±55.0 °C(Predicted)
• pka: 8.44±0.40(Predicted)

Additional information on 5-amino-2-(dimethyl-4H-1,2,4-triazol-3-yl)phenol

5-Amino-2-(Dimethyl-4H-1,2,4-Triazol-3-Yl)Phenol: A Comprehensive Overview

5-Amino-2-(dimethyl-4H-1,2,4-triazol-3-yl)phenol (CAS No. 1248382-00-4) is a versatile compound with a unique structure that combines an amino group and a triazole ring in a single molecule. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The combination of its functional groups makes it a valuable building block for synthesizing more complex molecules with diverse biological activities.

The molecular structure of 5-amino-2-(dimethyl-4H-1,2,4-triazol-3-yl)phenol is characterized by a phenolic ring substituted with an amino group at the 5-position and a dimethyl-substituted triazole ring at the 2-position. This arrangement creates a molecule with both aromatic and heterocyclic features, which can influence its chemical reactivity and biological properties. Recent studies have explored the synthesis of this compound through various routes, including condensation reactions and click chemistry approaches, which have improved its yield and purity.

One of the most promising applications of 5-amino-2-(dimethyl-4H-1,2,4-triazol-3-yl)phenol is in the development of new drug candidates. Its ability to act as a scaffold for bioisosteric replacements has been exploited in designing molecules with improved pharmacokinetic profiles. For instance, researchers have reported its use as a precursor for creating inhibitors of key enzymes involved in cancer metabolism and neurodegenerative diseases.

In addition to its pharmaceutical applications, 5-amino-2-(dimethyl-4H-1,2,4-triazol-3-yl)phenol has shown potential in agrochemicals as a component of fungicides and herbicides. Its ability to interact with specific targets in plant pathogens has been demonstrated in recent field trials, highlighting its role as an environmentally friendly alternative to traditional chemical agents.

The synthesis of 5-amino-2-(dimethyl-4H-1,2,4-triazol-3-yliophenol) involves multiple steps that require precise control over reaction conditions to ensure optimal product formation. Researchers have optimized these processes by employing green chemistry principles, such as using solvent-free conditions and recycling reagents. These advancements not only enhance the sustainability of the synthesis but also reduce production costs.

Recent studies have also focused on the toxicological profile of 5-amino-dimethyltriazolephenol, particularly its potential genotoxicity and ecotoxicity. Initial findings suggest that it exhibits low toxicity under standard test conditions; however, further research is needed to fully understand its long-term effects on human health and ecosystems.

In conclusion, 5-amino-dimethyltriazolephenol (CAS No. 1248382004) is a multifaceted compound with significant potential across various industries. Its unique structure and versatile reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and agricultural chemistry. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in modern science.